5-amino-N-(3,4-dimethylphenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3,4-dimethylphenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18FN5O/c1-11-3-8-15(9-12(11)2)21-18(25)16-17(20)24(23-22-16)10-13-4-6-14(19)7-5-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: QQYKQTJWQDTOBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N)C
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol

Description

5-amino-N-(3,4-dimethylphenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound with the molecular formula C18H18FN5O. It has an average mass of 339.367 Da and a monoisotopic mass of 339.149536 Da.

Scientific Research Applications

Triazole-based Compounds in Medicinal Chemistry

• Triazole compounds, especially 1,2,4-triazole, have garnered significant interest in medicinal chemistry due to their array of properties and bioactivities. They are widely used as pharmaceuticals and have been noted for their potential in antiseizure therapeutics. 1,2,4-triazole derivatives have shown antiseizure activity and safety, and compounds with 1,2,4-triazole structures are being developed as antiseizure drugs for clinical use (Wang, Quan, & Liu, 2022).

Molecular Docking and Drug Candidates

• Molecular docking studies of small molecules as anticancer drug candidates, including triazole derivatives, have been conducted to find NSCLC (Non-Small Cell Lung Carcinoma) drug candidates with EGFR inhibitory activity. The study highlights the importance of triazole derivatives in developing new methodologies for synthesizing novel promising substituted derivatives, with 1,3,5-trisubstituted pyrazolines and N-(3,4-Dimethylphenyl)-2-[(4-oxo-3-(4-sulfamoylphenyl)-3,4-dihydrobenzo[g] quinazolin-2-yl) thio] acetamide being top-rated compounds for further research processes (Hidayat, Ibrahim, Suhandi, & Muchtaridi, 2022).

Fluorescent Probes for Zinc Detection

• Fluorescent sensors based on aminoquinolines, similar in structure to the compound , are popular tools to detect Zn2+ ions in environmental and biological applications. Researches have introduced various carboxamido groups into an 8-aminoquinoline molecule to form 8-amidoquinoline derivatives, which are used as fluorophore probes for the detection of zinc. This research suggests the potential of structurally similar compounds in developing fluorescent chemosensors for detecting metal ions (Hassan, Mohamad, Zakaria, Daud, Tan, Ta, & Heng, 2020).